Glaucasterol
Description
Glaucasterol is a unique algal-derived sterol identified in deep-sea corals of the genus Acanthogorgia, particularly in specimens collected at depths exceeding 300 meters . Unlike many coral-derived metabolites, this compound is acquired through dietary intake of marine snow—a particulate organic matter that serves as a critical nutrient source in deep-sea ecosystems . Its presence in deep-sea corals contrasts with the absence of analogous sterols in shallow-water species such as Acropora palmata, highlighting ecological and metabolic adaptations to oligotrophic environments .
Properties
Molecular Formula |
C27H42O |
|---|---|
Molecular Weight |
382.6 g/mol |
IUPAC Name |
(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(E,2R)-4-[(1S,2S)-2-methylcyclopropyl]but-3-en-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
InChI |
InChI=1S/C27H42O/c1-17(5-6-19-15-18(19)2)23-9-10-24-22-8-7-20-16-21(28)11-13-26(20,3)25(22)12-14-27(23,24)4/h5-7,17-19,21-25,28H,8-16H2,1-4H3/b6-5+/t17-,18+,19+,21+,22+,23-,24+,25+,26+,27-/m1/s1 |
InChI Key |
HKPWFXFDARLLFG-BOESTMBDSA-N |
Isomeric SMILES |
C[C@H]1C[C@@H]1/C=C/[C@@H](C)[C@H]2CC[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC=C5[C@@]4(CC[C@@H](C5)O)C)C |
Canonical SMILES |
CC1CC1C=CC(C)C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C |
Synonyms |
24,25-24,26-cyclocholesta-5,22-dien-3 beta-ol glaucasterol |
Origin of Product |
United States |
Comparison with Similar Compounds
Pharmacokinetic and Physicochemical Properties
A comparative analysis of solubility and pharmacokinetic behavior reveals key differences:
However, this compound’s dietary acquisition route may influence its bioavailability compared to endogenous coral steroids .
Ecological and Metabolic Significance
This compound’s reliance on marine snow underscores its role as a biomarker for deep-sea coral trophic interactions. In contrast, shallow-water corals like Nephthea spp. exhibit metabolomic profiles influenced by local water quality, suggesting divergent evolutionary pressures on sterol acquisition and utilization .
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